N-(4-bromo-3-methylphenyl)-1-(methylsulfonyl)azetidine-3-carboxamide

• IUPAC Name: N-(4-bromo-3-methylphenyl)-1-methylsulfonylazetidine-3-carboxamide
• InChI: InChI=1S/C12H15BrN2O3S/c1-8-5-10(3-4-11(8)13)14-12(16)9-6-15(7-9)19(2,17)18/h3-5,9H,6-7H2,1-2H3,(H,14,16)
• InChI Key: MARGGDPDBYFVBL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)NC(=O)C2CN(C2)S(=O)(=O)C)Br
• Molecular Formula: C12H15BrN2O3S
• Molecular Weight: 347.23 g/mol
• CAS No.: 1448031-22-8

Description

N-(4-bromo-3-methylphenyl)-1-(methylsulfonyl)azetidine-3-carboxamide is a useful research compound. Its molecular formula is C12H15BrN2O3S and its molecular weight is 347.23. The purity is usually 95%.
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Scientific Research Applications

Polymer Synthesis and Modification Research has demonstrated the potential of N-sulfonylazetidine derivatives in polymer chemistry. For instance, activated monomer polymerization of N-(methanesulfonyl)azetidine has been explored, leading to the synthesis of polymers with incorporated sulfonyl groups in the backbone. These polymers exhibit characteristics similar to polyamides but with sulfonylamides replacing the carboxamides, hinting at novel material properties and applications in materials science (Reisman et al., 2020).

Antimicrobial and Antifungal Properties Compounds structurally related to N-(4-bromo-3-methylphenyl)-1-(methylsulfonyl)azetidine-3-carboxamide have shown promising antibacterial and antifungal activities. Azetidinone derivatives synthesized from 2-amino-5-nitrothiazole exhibited significant antimicrobial properties against selected bacteria and fungi, including antitubercular activity against M. tuberculosis (Samadhiya et al., 2013). This suggests potential applications in the development of new antimicrobial agents.

Synthesis of Azetidine Derivatives The synthesis of azetidine derivatives, including those with sulfonyl groups, has been a focus of research due to their potential biological activity and use in pharmaceuticals. For example, the synthesis of new functionalized aziridine-2- and azetidine-3-carboxylic acid derivatives has been explored for their potential interest in biological and foldameric applications (Žukauskaitė et al., 2011). These compounds offer a versatile foundation for further functionalization and exploration in medicinal chemistry and drug design.

Highly Energetic Building Blocks The synthesis and safety study of 3-(Bromoethynyl)azetidine highlight its utility as a highly energetic building block for the production of active pharmaceutical ingredients (APIs). This includes the development of a scalable process for its synthesis and the mitigation of its energetic properties for safer handling and application in synthesis (Kohler et al., 2018).